Cas no 2287462-90-0 (Benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: Benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 2287462-90-0
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 6547849
• PubChem ID: 165915086
• Update Time: 2025-06-11

Benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• EN300-6976660
• 2287462-90-0
• Benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate

• Inchi： 1S/C15H19NO3/c17-9-13-8-16(11-15(13)6-7-15)14(18)19-10-12-4-2-1-3-5-12/h1-5,13,17H,6-11H2
• InChI Key： OOIDRWRZYZDPJI-UHFFFAOYSA-N
• SMILES： OCC1CN(C(=O)OCC2C=CC=CC=2)CC21CC2

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate

Introduction to Benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 2287462-90-0)

Benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate, a compound with the chemical identifier CAS No. 2287462-90-0, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a unique class of spirocyclic azaspiranes, which have garnered considerable attention due to their distinct structural features and potential biological activities. The spirocyclic framework, characterized by the linkage between two rings, introduces a high degree of rigidity and conformational stability, making it an attractive scaffold for drug design.

The molecular structure of Benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate incorporates several key functional groups that contribute to its pharmacological properties. The presence of a benzyl group at the 7-position enhances lipophilicity, facilitating better cell membrane penetration, while the hydroxymethyl group at the 7-position and the carboxylate group at the 5-position provide sites for further chemical modification and interaction with biological targets. This combination of structural features makes it a versatile intermediate in the synthesis of novel therapeutic agents.

Recent research in the field of spirocyclic compounds has highlighted their potential in addressing various therapeutic challenges. Spirocyclic azaspiranes, in particular, have been shown to exhibit inhibitory activity against several enzymes and receptors involved in inflammatory and neurological disorders. For instance, studies have demonstrated that derivatives of azaspiranes can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Additionally, these compounds have shown promise in preclinical models for treating conditions like pain and neurodegeneration.

The carboxylate group in Benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate provides a reactive site for further derivatization, allowing chemists to explore diverse structural modifications. This flexibility is crucial for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For example, esterification or amidation of the carboxylate group can enhance oral bioavailability, while conjugation with other biomolecules can improve targeted delivery systems.

In terms of synthetic chemistry, the preparation of Benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate involves multi-step organic transformations that highlight the compound's synthetic accessibility. The spirocyclic core can be constructed through intramolecular cyclization reactions, often employing transition metal catalysis to facilitate ring closure under mild conditions. The introduction of the benzyl and hydroxymethyl groups typically involves nucleophilic substitution or reduction reactions, respectively. These synthetic strategies not only demonstrate the compound's feasibility for large-scale production but also offer insights into potential modifications for structure-activity relationship (SAR) studies.

The biological evaluation of Benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate has revealed intriguing pharmacological profiles. Initial in vitro studies have indicated that this compound exhibits modest inhibitory activity against COX-1 and COX-2 enzymes, suggesting potential anti-inflammatory effects comparable to nonsteroidal anti-inflammatory drugs (NSAIDs). However, unlike traditional NSAIDs, this compound may exhibit a more favorable safety profile due to its unique structural features that reduce gastrointestinal side effects.

Moreover, research has explored the interaction of spirocyclic azaspiranes with ion channels and receptors relevant to neurological disorders. For example, certain derivatives have been found to modulate voltage-gated sodium channels, which are implicated in pain signaling and epilepsy. The rigid spirocyclic core of Benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate provides precise spatial orientation for these interactions, enhancing binding affinity and selectivity.

The hydroxymethyl group at the 7-position presents an opportunity for further functionalization to explore different pharmacological pathways. For instance, etherification or sulfation could introduce new biological activities related to metabolic processes or receptor interactions. Additionally, this group could serve as a linker for conjugating with other bioactive molecules or nanoparticles for targeted drug delivery applications.

Advances in computational chemistry have also played a pivotal role in understanding the pharmacological behavior of spirocyclic compounds like Benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate. Molecular docking simulations have been used to predict binding modes with various biological targets, providing insights into key interactions that contribute to biological activity. These computational approaches complement experimental data by allowing rapid screening of potential modifications and optimization of lead compounds.

The synthesis and application of spirocyclic azaspiranes continue to be an active area of research due to their unique structural properties and therapeutic potential. As synthetic methodologies evolve and our understanding of biological mechanisms deepens, compounds like Benzyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate are poised to make significant contributions to drug discovery efforts across multiple therapeutic areas.